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Compound of Interest

Compound Name: Phosphorus tribromide

Cat. No.: B121465 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the stability, storage, and troubleshooting of Phosphorus Tribromide (PBr₃).

Frequently Asked Questions (FAQs)
Q1: What is the typical shelf life of PBr₃?

A1: The recommended shelf life for PBr₃ is generally around 12 months when stored under

optimal conditions.[1] However, some suppliers do not provide a specific expiration date and

instead recommend routine inspection to ensure the product performs as expected.[2] The

stability is highly dependent on storage conditions.

Q2: How should PBr₃ be stored to ensure its stability?

A2: To maximize stability and prevent decomposition, PBr₃ should be stored in a cool, dry, well-

ventilated area in a tightly sealed container.[3][4][5] It is crucial to protect it from moisture, as it

reacts violently with water.[3][4][6][7] For long-term storage, handling and storing under an inert

gas like nitrogen is recommended to prevent contact with moist air.[5][8]

Q3: What are the common signs of PBr₃ decomposition?

A3: The most common sign of decomposition is the fuming of the liquid in the air, which is due

to hydrolysis from atmospheric moisture.[3][5][6][9][10] This reaction produces a pungent odor
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due to the formation of hydrogen bromide (HBr) gas.[5][10] The initially colorless liquid may

also develop a yellow or brownish hue over time due to the formation of impurities.

Q4: What are the primary decomposition products of PBr₃?

A4: The main decomposition pathway for PBr₃ during storage is hydrolysis, which occurs upon

contact with water or moisture in the air. This reaction produces phosphorous acid (H₃PO₃) and

hydrobromic acid (HBr).[5] When heated to decomposition, it emits toxic fumes of hydrogen

bromide and phosphorus oxides.[11] In reactions that produce phosphorous acid as a by-

product, heating above 160°C can lead to the formation of phosphine (PH₃), which can cause

explosions upon contact with air.[3]
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Issue Possible Cause(s) Recommended Action(s)

PBr₃ is fuming excessively

from the container upon

opening.

Improper sealing of the

container, allowing moisture to

enter.

Handle the material in a well-

ventilated fume hood with

appropriate personal protective

equipment (PPE). Purge the

headspace of the container

with a dry, inert gas (e.g.,

nitrogen or argon) before

resealing tightly. For future

use, consider transferring to a

smaller container with a better

seal, such as a Schlenk flask.

[6]

The PBr₃ has a yellow or

brown discoloration.

The presence of dissolved

bromine or other impurities

from side reactions during

synthesis or decomposition

over time.

The material may still be

suitable for some applications.

However, for reactions

sensitive to impurities,

purification by distillation is

recommended. Ensure the

distillation is performed under

anhydrous conditions.

Inconsistent or low yields in

reactions using stored PBr₃.

Partial decomposition of PBr₃,

leading to a lower

concentration of the active

reagent. The presence of

hydrolysis products (H₃PO₃

and HBr) can interfere with the

desired reaction.

Assess the purity of the PBr₃

using one of the analytical

methods outlined in the

"Experimental Protocols"

section. If the purity is low,

consider purifying the reagent

by distillation or using a fresh

bottle.

Formation of a white

precipitate in the PBr₃

container.

This could be phosphorous

acid (H₃PO₃), a solid product

of hydrolysis, which is

insoluble in PBr₃.

This is a clear indication of

significant water

contamination. The reagent is

likely of low purity and may not

be suitable for most
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applications without

purification.

PBr₃ Decomposition Pathways
The primary decomposition pathways for Phosphorus Tribromide are hydrolysis and thermal

decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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